Cas no 2172588-95-1 ({6-methoxyimidazo2,1-b1,3thiazol-5-yl}methanethiol)

• Product Name: {6-methoxyimidazo2,1-b1,3thiazol-5-yl}methanethiol
• CAS No: 2172588-95-1
• MF: C₇H₈N₂OS₂
• MW: 200.281218528748
• CID: 5867241
• PubChem ID: 165608578
• Update Time: 2025-08-04

{6-methoxyimidazo2,1-b1,3thiazol-5-yl}methanethiol Chemical and Physical Properties

Names and Identifiers

• {6-methoxyimidazo2,1-b1,3thiazol-5-yl}methanethiol
• EN300-1288378
• 2172588-95-1
• {6-methoxyimidazo[2,1-b][1,3]thiazol-5-yl}methanethiol

• Inchi： 1S/C7H8N2OS2/c1-10-6-5(4-11)9-2-3-12-7(9)8-6/h2-3,11H,4H2,1H3
• InChI Key： XXCNXBFQZPEWOQ-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(=C2CS)OC

Computed Properties

• Exact Mass: 200.00780523g/mol
• Monoisotopic Mass: 200.00780523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.8Ų

Additional information on {6-methoxyimidazo2,1-b1,3thiazol-5-yl}methanethiol

Comprehensive Overview of {6-methoxyimidazo[2,1-b][1,3]thiazol-5-yl}methanethiol (CAS No. 2172588-95-1): Properties, Applications, and Research Insights

The compound {6-methoxyimidazo[2,1-b][1,3]thiazol-5-yl}methanethiol (CAS No. 2172588-95-1) is a heterocyclic organic molecule featuring a unique fusion of imidazo[2,1-b]thiazole and methanethiol moieties. Its structural complexity and functional groups make it a subject of interest in pharmaceutical and agrochemical research. The presence of a methoxy group and a thiol group in its framework enhances its reactivity, enabling diverse applications in drug discovery and material science. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in the development of antimicrobial and anti-inflammatory agents.

In recent years, the demand for novel heterocyclic compounds like {6-methoxyimidazo[2,1-b][1,3]thiazol-5-yl}methanethiol has surged due to their role in addressing global health challenges. For instance, its structural analogs have shown promise in targeting antibiotic-resistant pathogens, a pressing concern highlighted by the World Health Organization (WHO). The compound’s imidazo[2,1-b]thiazole core is also being investigated for its potential in treating neglected tropical diseases, aligning with the United Nations Sustainable Development Goals (SDGs).

From a synthetic chemistry perspective, CAS No. 2172588-95-1 offers versatility. The thiol group allows for facile derivatization, enabling the creation of sulfides, disulfides, or thioethers, which are critical in modulating pharmacokinetic properties. This adaptability has spurred interest in its use for prodrug design and targeted drug delivery systems, topics frequently searched in academic and industrial databases. Additionally, its methoxy substituent contributes to improved lipid solubility, a key factor in optimizing blood-brain barrier penetration for central nervous system (CNS) therapeutics.

Environmental and safety profiles of {6-methoxyimidazo[2,1-b][1,3]thiazol-5-yl}methanethiol are also under scrutiny. With growing emphasis on green chemistry, researchers are evaluating sustainable synthesis routes to minimize hazardous byproducts. Computational tools like molecular docking and QSAR modeling are being employed to predict its ecological impact, addressing queries commonly raised in environmental toxicology forums.

In the agrochemical sector, derivatives of this compound are explored for their pesticidal and herbicidal activities. Its mechanism of action, often involving enzyme inhibition, aligns with the industry’s shift toward eco-friendly crop protection solutions. Patent filings related to its analogs have increased, reflecting its commercial viability and alignment with trends like precision agriculture.

Analytical characterization of CAS No. 2172588-95-1 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with regulatory standards, a recurring theme in quality control discussions. Storage recommendations often highlight inert atmospheres to preserve the thiol group’s integrity, a detail critical for laboratory safety protocols.

In summary, {6-methoxyimidazo[2,1-b][1,3]thiazol-5-yl}methanethiol represents a multifaceted compound with expanding relevance in life sciences and technology. Its integration into interdisciplinary research underscores its value in addressing contemporary scientific and societal challenges.